1-{3-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)amino]propyl}-2-pyrrolidinone

• IUPAC Name: 1-[3-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)amino]propyl]pyrrolidin-2-one
• InChI: InChI=1S/C17H24N2O3/c1-21-15-6-2-5-13-11-14(12-22-17(13)15)18-8-4-10-19-9-3-7-16(19)20/h2,5-6,14,18H,3-4,7-12H2,1H3
• InChI Key: NZTVSUXENDBPFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCC(C2)NCCCN3CCCC3=O
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

The compound "1-{3-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)amino]propyl}-2-pyrrolidinone" is a part of a broad category of organic compounds known for their complex molecular structures and diverse chemical properties. These compounds are synthesized through intricate chemical reactions, often involving multiple steps and specific conditions to achieve the desired structure and functionality.

Synthesis Analysis

The synthesis of similar compounds often involves ring opening followed by ring closure reactions, as demonstrated in the creation of novel compounds like 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine (HMBPP), where 4-methoxy-5-oxo-5H-furo[3,2-g] chromene-6-carbonitrile reacts with 5-amino-3-methyl-1H-pyrazole. These processes are characterized by their use of specific catalysts and conditions to facilitate the desired chemical transformations (Halim & Ibrahim, 2022).

Molecular Structure Analysis

The molecular structure of related compounds is often elucidated through techniques like X-ray diffraction. For example, the structure of 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile was determined, providing insights into the arrangement of atoms within the molecule and their spatial orientation (Okasha et al., 2022).

Chemical Reactions and Properties

Compounds within this family participate in various chemical reactions that highlight their reactivity and potential applications. For instance, the synthesis of 1-{[(4-methoxy-5-oxo-5H-furo[3,2-g]chromen-6-yl)methylidene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile involved condensation reactions, showcasing the compound's reactivity and potential for creating heterojunctions for optoelectronic devices (Roushdy et al., 2019).

Mechanism of Action

2H/4H-chromene and its derivatives have numerous exciting biological activities, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities.

Future Directions

The future directions in the field of 2H/4H-chromene research could involve the development of new synthetic strategies, the investigation of various biological profiles, and the analysis of structure-activity relationships regarding the bioactive heterocycle, 2H/4H-chromene.